Cas no 1351620-47-7 (4-(chloromethyl)-N-[4-(difluoromethoxy)phenyl]-1,3-thiazol-2-amine hydrochloride)

• Product Name: 4-(chloromethyl)-N-[4-(difluoromethoxy)phenyl]-1,3-thiazol-2-amine hydrochloride
• CAS No: 1351620-47-7
• MF: C₁₁H₁₀Cl₂F₂N₂OS
• MW: 327.177706241608
• MDL: MFCD22587566
• CID: 4586582
• PubChem ID: 71778827
• Update Time: 2025-10-31

4-(chloromethyl)-N-[4-(difluoromethoxy)phenyl]-1,3-thiazol-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-N-[4-(difluoromethoxy)phenyl]-1,3-thiazol-2-amine
• 4-(Chloromethyl)-N-[4-(difluoromethoxy)phenyl]-1,3-thiazol-2-amine hydrochloride
• 4-(chloromethyl)-N-[4-(difluoromethoxy)phenyl]-1,3-thiazol-2-amine hydrochloride

• MDL： MFCD22587566
• Inchi： 1S/C11H9ClF2N2OS.ClH/c12-5-8-6-18-11(16-8)15-7-1-3-9(4-2-7)17-10(13)14;/h1-4,6,10H,5H2,(H,15,16);1H
• InChI Key： KWVCPMNNFCXBRB-UHFFFAOYSA-N
• SMILES： C1(NC2C=CC(=CC=2)OC(F)F)SC=C(CCl)N=1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(chloromethyl)-N-[4-(difluoromethoxy)phenyl]-1,3-thiazol-2-amine hydrochloride

4-(Chloromethyl)-N-[4-(Difluoromethoxy)Phenyl]-1,3-Thiazol-2-Amine Hydrochloride: A Comprehensive Overview

The compound 4-(chloromethyl)-N-[4-(difluoromethoxy)phenyl]-1,3-thiazol-2-amine hydrochloride, identified by the CAS number 1351620-47-7, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have gained considerable attention due to their diverse biological activities and applications in drug discovery. The structure of this compound is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The substituents attached to the thiazole ring include a chloromethyl group and a difluoromethoxyphenyl group, both of which contribute to its unique chemical properties.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. The presence of the chloromethyl group in this compound introduces additional reactivity, making it a promising candidate for further functionalization and exploration in synthetic chemistry. Additionally, the difluoromethoxyphenyl group enhances the molecule's stability and bioavailability, making it a valuable asset in drug design.

One of the most intriguing aspects of this compound is its potential as a building block for more complex molecular architectures. Researchers have demonstrated that thiazole derivatives can serve as versatile platforms for constructing bioactive molecules with improved pharmacokinetic profiles. For instance, the chloromethyl group can undergo various nucleophilic substitutions, enabling the introduction of additional functional groups that may enhance the compound's therapeutic efficacy.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent functionalization. The synthesis begins with the preparation of the thiazole core, which is then subjected to substitution reactions to introduce the chloromethyl and difluoromethoxyphenyl groups. This approach not only ensures high purity but also allows for precise control over the stereochemistry and regioselectivity of the final product.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure and purity of this compound. These methods provide detailed insights into the molecular composition and bonding environment, ensuring that the compound meets rigorous quality standards required for pharmaceutical applications.

The biological evaluation of this compound has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary studies indicate that this compound exhibits selective cytotoxicity against cancer cell lines, making it a candidate for anticancer drug development.

Another area where this compound shows promise is in its application as an intermediate in organic synthesis. Its unique structure allows for further modifications that could lead to novel compounds with enhanced bioactivity. For example, the introduction of additional substituents or functional groups could improve solubility or enhance receptor binding affinity.

In conclusion, 4-(chloromethyl)-N-[4-(difluoromethoxy)phenyl]-1,3-thiazol-2-amine hydrochloride represents a significant advancement in organic chemistry with broad implications for drug discovery and development. Its versatile structure and potential for further functionalization make it a valuable tool for researchers seeking to explore new therapeutic avenues.